Cas no 856814-97-6 (3-[2-(Prop-2-EN-1-YL)phenoxy]propan-1-OL)

• Product Name: 3-[2-(Prop-2-EN-1-YL)phenoxy]propan-1-OL
• CAS No: 856814-97-6
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 2808201
• PubChem ID: 69084637
• Update Time: 2025-04-21

3-[2-(Prop-2-EN-1-YL)phenoxy]propan-1-OL Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4540726
• 856814-97-6
• 3-[2-(PROP-2-EN-1-YL)PHENOXY]PROPAN-1-OL
• DTXSID70739774
• 3-[2-(Prop-2-EN-1-YL)phenoxy]propan-1-OL

• Inchi： 1S/C12H16O2/c1-2-6-11-7-3-4-8-12(11)14-10-5-9-13/h2-4,7-8,13H,1,5-6,9-10H2
• InChI Key： XWQHPJPIVSSATP-UHFFFAOYSA-N
• SMILES： O(CCCO)C1C=CC=CC=1CC=C

Computed Properties

• Exact Mass: 192.115029749Da
• Monoisotopic Mass: 192.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų